Cas no 741709-19-3 (1H-Indole-5-carbonitrile, 1-methyl-2-phenyl-)
741709-19-3 structure
Product Name:1H-Indole-5-carbonitrile, 1-methyl-2-phenyl-
CAS No:741709-19-3
MF:C16H12N2
MW:232.279883384705
CID:541478
PubChem ID:11148974
Update Time:2025-04-19
1H-Indole-5-carbonitrile, 1-methyl-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-5-carbonitrile, 1-methyl-2-phenyl-
- 1-methyl-2-phenylindole-5-carbonitrile
- 741709-19-3
- SCHEMBL11689499
- 1-methyl-2-phenyl-1H-indole-5-carbonitrile
- DTXSID10456958
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- Inchi: 1S/C16H12N2/c1-18-15-8-7-12(11-17)9-14(15)10-16(18)13-5-3-2-4-6-13/h2-10H,1H3
- InChI Key: UEDPJEAILDTTLD-UHFFFAOYSA-N
- SMILES: N1(C)C(C2C=CC=CC=2)=CC2C=C(C#N)C=CC1=2
Computed Properties
- Exact Mass: 232.100048391g/mol
- Monoisotopic Mass: 232.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 28.7Ų
1H-Indole-5-carbonitrile, 1-methyl-2-phenyl- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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